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Compound of Interest

Compound Name: N-4-Boc-aminocyclohexanone

Cat. No.: B052298 Get Quote

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and

drug development professionals handling N-4-Boc-aminocyclohexanone. Adherence to these

procedures is vital for ensuring personal safety and maintaining a secure laboratory

environment.

1. Hazard Identification and Risk Assessment:

N-4-Boc-aminocyclohexanone is a chemical compound that requires careful handling due to

its potential health and environmental hazards. The toxicological properties of this compound

have not been fully investigated[1]. It may cause respiratory irritation and is classified as very

toxic to aquatic life[1]. A thorough risk assessment should be conducted before commencing

any work with this substance.

2. Personal Protective Equipment (PPE):

The following personal protective equipment is mandatory when handling N-4-Boc-
aminocyclohexanone to minimize exposure and ensure personal safety.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with EN166 or

equivalent standards should

be worn.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Gloves must

be inspected before use and

disposed of properly after

handling the compound.[1]

Body Protection Laboratory Coat

A long-sleeved lab coat should

be worn and kept fully

buttoned. For tasks with a

higher risk of splashes, a

chemical-resistant apron over

the lab coat is advised.

Respiratory Protection Respirator

For nuisance exposures or

when dust formation is

possible, a P95 (US) or P1 (EU

EN 143) particle respirator

should be used.[1] All handling

of the solid compound should

ideally be performed within a

certified chemical fume hood to

prevent inhalation of dust or

aerosols.[1]

3. Engineering Controls:

Ventilation: Always handle N-4-Boc-aminocyclohexanone in a well-ventilated area.[1] A

certified chemical fume hood is the preferred engineering control to minimize inhalation

exposure.
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Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety and environmental

protection.

Operational Plan: Step-by-Step Handling Protocol

Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the

workspace within a chemical fume hood by covering the surface with absorbent, disposable

bench paper.

Weighing and Transferring: When weighing the solid compound, do so in a location that

minimizes the potential for dust generation, such as within a fume hood or a balance

enclosure. Use appropriate tools (e.g., spatulas) to handle the solid. Avoid creating dust.[1]

Dissolving: When preparing solutions, add the solid N-4-Boc-aminocyclohexanone to the

solvent slowly to avoid splashing.

Post-Handling: After handling, decontaminate the work area. Wash hands thoroughly with

soap and water.[1]

Disposal Plan

Proper disposal of N-4-Boc-aminocyclohexanone and associated waste is critical to prevent

environmental contamination and comply with regulations.

Unused Compound: Dispose of unused N-4-Boc-aminocyclohexanone as hazardous

chemical waste.[1] It should be placed in a clearly labeled, sealed container and disposed of

through a licensed professional waste disposal service.[1]

Contaminated Materials: Any materials that have come into contact with the compound, such

as gloves, pipette tips, and absorbent paper, must be disposed of as hazardous waste in a

designated and properly labeled container.[1]
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Empty Containers: Dispose of empty containers as unused product unless they have been

thoroughly decontaminated.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for N-4-Boc-aminocyclohexanone.

Property Value Reference

Molecular Formula C₁₁H₁₉NO₃ [1]

Molecular Weight 213.27 g/mol [1]

Appearance Solid

Melting Point 114-118 °C

Storage Temperature 2-8°C

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling N-4-Boc-
aminocyclohexanone in a laboratory setting.
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Caption: Workflow for handling N-4-Boc-aminocyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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